Cas no 2228582-43-0 ((oxolan-3-yl)methyl sulfamate)

• Product Name: (oxolan-3-yl)methyl sulfamate
• CAS No: 2228582-43-0
• MF: C₅H₁₁NO₄S
• MW: 181.21014046669
• CID: 6126383
• PubChem ID: 165655008
• Update Time: 2025-05-18

(oxolan-3-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (oxolan-3-yl)methyl sulfamate
• EN300-1989278
• 2228582-43-0

• Inchi： 1S/C5H11NO4S/c6-11(7,8)10-4-5-1-2-9-3-5/h5H,1-4H2,(H2,6,7,8)
• InChI Key： GWCADKGGAOTDGR-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1COCC1

Computed Properties

• Exact Mass: 181.04087901g/mol
• Monoisotopic Mass: 181.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 87Ų

Additional information on (oxolan-3-yl)methyl sulfamate

Recent Advances in the Study of (Oxolan-3-yl)methyl Sulfamate (CAS: 2228582-43-0)

The compound (oxolan-3-yl)methyl sulfamate (CAS: 2228582-43-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This sulfamate derivative, characterized by its oxolane (tetrahydrofuran) ring, has been the subject of several studies aimed at exploring its biological activity, pharmacokinetics, and mechanism of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of (oxolan-3-yl)methyl sulfamate, with particular emphasis on improving its bioavailability and target specificity. Researchers have employed advanced synthetic techniques, including stereoselective synthesis and enzymatic catalysis, to produce high-purity batches of the compound. These efforts have been complemented by computational modeling studies, which have provided insights into the compound's binding affinity for various biological targets, such as carbonic anhydrases and sulfatases.

One of the most promising areas of research involves the compound's potential as an inhibitor of steroid sulfatase (STS), an enzyme implicated in hormone-dependent cancers. Preclinical studies have demonstrated that (oxolan-3-yl)methyl sulfamate exhibits potent inhibitory activity against STS, with IC50 values in the nanomolar range. This activity is attributed to the compound's ability to mimic the transition state of the enzyme's natural substrate, leading to competitive inhibition. These findings suggest that (oxolan-3-yl)methyl sulfamate could serve as a lead compound for the development of novel anti-cancer therapies.

In addition to its anti-cancer potential, (oxolan-3-yl)methyl sulfamate has also been investigated for its neuroprotective properties. Recent in vitro and in vivo studies have shown that the compound can modulate glutamate receptor activity, reducing excitotoxicity and oxidative stress in neuronal cells. These effects are believed to be mediated through the compound's interaction with sulfation pathways, which play a critical role in neurotransmitter regulation. Such findings highlight the compound's versatility and its potential applications in treating neurodegenerative disorders.

Pharmacokinetic studies have further elucidated the compound's metabolic stability and distribution profile. (Oxolan-3-yl)methyl sulfamate has been shown to exhibit favorable oral bioavailability and tissue penetration, with minimal off-target effects. These properties, combined with its low toxicity profile, make it an attractive candidate for further drug development. Ongoing clinical trials are expected to provide additional data on the compound's safety and efficacy in human subjects.

In conclusion, (oxolan-3-yl)methyl sulfamate (CAS: 2228582-43-0) represents a promising scaffold for the development of novel therapeutic agents. Its dual activity as a steroid sulfatase inhibitor and neuroprotective agent underscores its potential in addressing unmet medical needs in oncology and neurology. Future research should focus on optimizing its pharmacological properties and exploring its therapeutic potential in other disease areas.